2,5-dimethyl-3-{4-[3-(1H-pyrazol-1-ylmethyl)benzyl]piperazin-1-yl}pyrazine

• IUPAC Name: 2,5-dimethyl-3-[4-[[3-(pyrazol-1-ylmethyl)phenyl]methyl]piperazin-1-yl]pyrazine
• InChI: InChI=1S/C21H26N6/c1-17-14-22-18(2)21(24-17)26-11-9-25(10-12-26)15-19-5-3-6-20(13-19)16-27-8-4-7-23-27/h3-8,13-14H,9-12,15-16H2,1-2H3
• InChI Key: CKIVNULQWKZLAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)N2CCN(CC2)CC3=CC=CC(=C3)CN4C=CC=N4)C
• Molecular Formula: C21H26N6
• Molecular Weight: 362.5 g/mol

Description

Pyrazole is an organic compound of the azole group with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Notable drugs containing a pyrazole ring are celecoxib (celebrex) and the anabolic steroid stanozolol.

Synthesis Analysis

Pyrazoles are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine (Knorr-type reactions). For example, acetylacetone and hydrazine gives 3,5-dimethylpyrazole.

Molecular Structure Analysis

The molecular structure of pyrazole is characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. The compound is unsymmetrical but the corresponding conjugate acid (pyrazolium) and conjugate base (pyrazolide) have C2v symmetry.

Chemical Reactions Analysis

Pyrazoles react with potassium borohydride to form a class of ligands known as scorpionate. Pyrazole itself reacts with potassium borohydride at high temperatures (~200 °C) to form a tridentate ligand known as Tp ligand.

Physical And Chemical Properties Analysis

Pyrazole is a weak base, with pKb 11.5 (pKa of the conjugate acid 2.49 at 25 °C). It has a molar mass of 68.079 g·mol−1. Its melting point is between 66 to 70 °C and boiling point is between 186 to 188 °C.

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary widely depending on the specific compound and its biological target. For example, some pyrazole derivatives are used as inhibitors for certain enzymes.

Safety and Hazards

Pyrazole has several hazard statements including H302, H311, H315, H318, H319, H335, H372, H412. These indicate that it can be harmful if swallowed, in contact with skin, causes serious eye damage, may cause respiratory irritation, and may cause damage to organs through prolonged or repeated exposure.

Future Directions

The future directions for research on pyrazole and its derivatives are vast. They are being studied for their potential in various applications, including as catalysts, in medicinal chemistry, and in the development of new materials.